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Compound of Interest

Compound Name: 1-Anthraquinonesulfonic acid

Cat. No.: B181100

This guide provides comprehensive safety and handling protocols for 1-
Anthraquinonesulfonic acid, designed for researchers, scientists, and drug development
professionals. The information herein is synthesized from authoritative safety data sheets and
chemical databases to ensure technical accuracy and promote a culture of safety in the
laboratory. The causality behind each procedural step is explained to empower personnel with
a deeper understanding of the risks and mitigation strategies associated with this compound.

Chemical and Physical Profile

1-Anthraquinonesulfonic acid (CAS No. 82-49-5) is a derivative of anthraquinone, a
polycyclic aromatic hydrocarbon.[1][2] Its chemical structure, featuring a sulfonic acid group,
makes it a valuable intermediate in the synthesis of dyes and some pharmaceuticals.[1][2] At
room temperature, it exists as a pale yellow to brown crystalline solid.[1][3] The presence of the
polar sulfonic acid group grants it solubility in water, a critical property influencing its
applications and handling requirements.[1][3][4]

Table 1: Chemical Identifiers and Properties
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Identifier Value Source(s)

Chemical Name 1-Anthraquinonesulfonic acid [1112][3]
9,10-dioxoanthracene-1-

Synonyms sulfonic acid, a- [1][3]
Anthraquinonesulfonic acid

CAS Number 82-49-5 [1112][3]

Molecular Formula C14HsOsS [11[31[5]

Molecular Weight 288.27 g/mol [1][5]

Table 2: Physical Characteristics
Property Value Source(s)

Physical State

Solid, crystalline powder

[1]

Appearance Pale yellow to brown [1]
Melting Point ~275 °C (527 °F) [1]
- Soluble in water; less soluble
Solubility ) ) [11[3114]
in non-polar organic solvents
- Stable under normal conditions
Stability [61[7]

of use and storage

Hazard Identification and Toxicological Summary

While specific toxicological data for 1-Anthraquinonesulfonic acid is limited, data from its

sodium salts and related anthraquinone compounds indicate that it should be handled as a

hazardous substance. The primary routes of occupational exposure are inhalation of dust

particles, skin contact, and eye contact.[8]

o Skin Irritation: Analogous compounds, such as anthraguinone sulfonic acid sodium salts, are

known to cause skin irritation.[6][8][9] Prolonged or repeated contact with the solid powder or

its solutions may lead to redness, itching, and inflammation.[8]
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o Eye Irritation: Direct contact with the eyes is likely to cause serious irritation, characterized
by redness, watering, and pain.[6][8][9]

» Respiratory Irritation: Inhalation of airborne dust can irritate the respiratory tract, leading to
coughing and shortness of breath.[6][8]

 Ingestion: While less common in a laboratory setting, ingestion of anthraquinones can be
toxic, potentially causing gastrointestinal distress and damage to the liver and kidneys.[10]

Reactivity and Incompatibilities

1-Anthraquinonesulfonic acid is stable under recommended storage conditions.[6][7]
However, it must be segregated from strong oxidizing agents, as contact could lead to a
vigorous or exothermic reaction, posing a fire hazard.[7][9][11][12] Conditions to avoid include
exposure to direct sunlight, excessive heat, and moisture, which can degrade the compound.[6]

Hazardous Decomposition Products

In the event of a fire, thermal decomposition can release toxic and corrosive fumes, including
carbon monoxide (CO), carbon dioxide (COz2), and sulfur oxides (SOx).[7][9][11] This
necessitates the use of appropriate respiratory protection during firefighting activities.

Exposure Control and Personal Protective
Equipment (PPE)

Controlling exposure is paramount. This is achieved through a combination of engineering
controls and the mandatory use of appropriate PPE. The causality is simple: preventing the
chemical from coming into contact with the body is the most effective way to prevent harm.

Engineering Controls

» Ventilation: All handling of 1-Anthraquinonesulfonic acid powder should occur in a well-
ventilated area.[13] A certified chemical fume hood is required when weighing or transferring
the solid to contain dust and prevent inhalation.[14]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and
located in close proximity to the workstation.[7] This ensures immediate decontamination in
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the event of an accidental exposure.

Personal Protective Equipment (PPE)

The selection of PPE is task-dependent. The following workflow provides a logical framework
for determining the necessary level of protection.

Start: Assess Task

Weighing Solid or
Generating Dust?

Working with Solution?

Add Respiratory Protection:
NIOSH-approved
Particulate Respirator (e.g., N95)

Mandatory Base PPE:
- Nitrile Gloves
- Lab Coat
- ANSI Z87.1 Goggles

Proceed with Task

Click to download full resolution via product page
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Caption: PPE Selection Workflow for 1-Anthraquinonesulfonic acid.

Standard Operating Procedures for Safe Handling &
Storage

Adherence to established protocols minimizes the risk of exposure and accidents.

General Handling Protocol

» Preparation: Designate a specific work area. Ensure the chemical fume hood is operational
and the sash is at the appropriate height.

e Don PPE: Put on all required PPE as determined by the workflow in Section 3.2. Gloves
must be inspected for integrity before use.[15]

e Handling: Use spatulas or other appropriate tools to handle the solid. Avoid actions that
could generate dust, such as dropping or vigorous scraping.[9][16]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[6][9] Wash hands thoroughly with
soap and water after handling is complete and before leaving the work area.[6]

» Decontamination: Clean the work surface thoroughly upon completion of the task.

Storage Requirements

Proper storage is essential for maintaining chemical stability and preventing accidental
reactions.

» Container: Store in the original, tightly sealed container to prevent moisture absorption and
contamination.[6][7][8][13]

e Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[6][7]

[8][°]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[7]
[O1[11]
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Emergency Response Protocols

Rapid and correct response to an emergency can significantly reduce its severity.

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[6][8][15]

o Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with
large amounts of soap and water for at least 15 minutes.[8] Seek medical attention if irritation
develops or persists.[6][15]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open to ensure thorough rinsing.[6][8] Remove contact lenses if present
and easy to do.[6] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Call a poison control center or seek immediate
medical attention.[6][8][15]

Accidental Release (Spill) Response

The following decision tree outlines the protocol for responding to a spill. The primary goal is to
contain and clean the spill without creating airborne dust.
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Spill Detected

Assess Risk:
Is spill large, uncontained,
or in a public area?

4 Major Spill Regponse N ( MinB&Spill Response R

Evacuate Immediate Area Alert Others in the Lab

:

Don Appropriate PPE:
Alert Supervisor and EHS Respirator, Goggles,
Gloves, Lab Coat

:

! Clean Up:
Secure Area & Await P .
Gently sweep solid material.
Emergency Responders . .
% ) Avoid creating dust.

:

Place waste in a sealed,
labeled container for disposal.

l

Decontaminate area
and wash hands.

o J

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.
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Fire-Fighting Measures

o Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire. Suitable
media include water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[7][9][15]
[17]

o Precautions: Firefighters must wear full protective clothing and a self-contained breathing
apparatus (SCBA) to protect against toxic decomposition products like sulfur oxides.[7][14]
[15]

Waste Disposal

All waste containing 1-Anthraquinonesulfonic acid must be treated as hazardous chemical
waste.

o Collection: Collect waste material, including contaminated PPE and cleanup materials, in a
clearly labeled, sealed container.

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[17]
Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[6][11][17] Do not empty into drains or release into the environment.[6][18]

Conclusion

1-Anthraquinonesulfonic acid is a valuable chemical intermediate that can be used safely by
adhering to the protocols outlined in this guide. A thorough understanding of its hazards,
coupled with consistent implementation of engineering controls, proper PPE, and safe work
practices, is the foundation of a safe laboratory environment. Always consult the most recent
Safety Data Sheet (SDS) before use and ensure all personnel are trained on these procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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